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Introduction

CysHHC10 is a synthetic antimicrobial peptide (AMP) that has demonstrated significant
efficacy against a range of both Gram-positive and Gram-negative bacteria. This document
provides a comprehensive overview of its sequence, structural properties, and functional
characteristics, with a focus on its potential applications in combating drug-resistant infections.
It is important to note that CysHHC10 is a synthetically designed peptide and not a naturally
occurring protein.

Sequence and Physicochemical Properties

The primary amino acid sequence of CysHHC10 is fundamental to its antimicrobial activity. The
sequence and key properties are summarized below.

Property Value
Sequence CKRWWKWIRW-NH2
CAS Number 1408311-03-4[1]

The sequence is rich in tryptophan (W) and arginine (R) residues, a common feature in
antimicrobial peptides that contributes to their interaction with and disruption of bacterial
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membranes. The C-terminal amidation (-NH2) is a common modification in synthetic peptides
to increase stability by protecting against carboxypeptidases.

Antimicrobial Activity

CysHHC10 exhibits potent antimicrobial activity against various bacterial strains. The minimum
inhibitory concentration (MIC) values, which represent the lowest concentration of the peptide
that inhibits the visible growth of a microorganism, are presented in the table below.

Bacterial Strain Type MIC (uM)
Escherichia coli Gram-negative 10.1[1]
Pseudomonas aeruginosa Gram-negative 20.2[1]
Staphylococcus aureus Gram-positive 2.5[1]
Staphylococcus epidermidis Gram-positive 1.3[1]

Mechanism of Action

The proposed mechanism of action for CysHHC10 involves its ability to interact with and
disrupt bacterial membranes. This is a hallmark of many antimicrobial peptides. The cationic
nature of the peptide, due to the arginine residues, facilitates its initial electrostatic interaction
with the negatively charged components of bacterial membranes, such as lipopolysaccharides
(LPS) in Gram-negative bacteria and teichoic acids in Gram-positive bacteria. The hydrophobic
tryptophan residues are then thought to insert into the lipid bilayer, leading to membrane
permeabilization, leakage of cellular contents, and ultimately, cell death.

Application in Photodynamic Therapy: The TPI-
CysHHC10 Conjugate

A significant application of CysHHC10 is its use in photodynamic therapy (PDT) when
conjugated with a photosensitizer. One such conjugate, TPI-CysHHC10, combines the
antimicrobial properties of the peptide with the ability of the photosensitizer (TPI) to generate
reactive oxygen species (ROS) upon light irradiation.
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Experimental Workflow for TPI-CysHHC10 Synthesis and
Evaluation

The synthesis and evaluation of the TPI-CysHHC10 conjugate involve a multi-step process.
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Caption: Experimental workflow for the synthesis and evaluation of the TPI-CysHHC10

conjugate.

Proposed Mechanism of TPI-CysHHC10 in
Photodynamic Therapy

The enhanced antimicrobial effect of TPI-CysHHC10 in the presence of light is attributed to a

dual-action mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medchemexpress.com [medchemexpress.com]

¢ To cite this document: BenchChem. [CysHHC10: A Technical Overview of a Synthetic
Antimicrobial Peptide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15144697#cyshhc10-sequence-and-structural-
properties]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15144697?utm_src=pdf-body-img
https://www.benchchem.com/product/b15144697?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/cyshhc10.html
https://www.benchchem.com/product/b15144697#cyshhc10-sequence-and-structural-properties
https://www.benchchem.com/product/b15144697#cyshhc10-sequence-and-structural-properties
https://www.benchchem.com/product/b15144697#cyshhc10-sequence-and-structural-properties
https://www.benchchem.com/product/b15144697#cyshhc10-sequence-and-structural-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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